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Introduction
Chlorthion is an organophosphate insecticide that has been used for the control of a wide

range of agricultural and household insects. Understanding its environmental fate, particularly

its degradation pathways in soil and water, is crucial for assessing its ecological impact and

potential for contamination. This technical guide provides an in-depth overview of the known

degradation mechanisms of Chlorthion, supported by quantitative data, detailed experimental

protocols, and visual representations of the core processes.

Core Degradation Pathways
Chlorthion is susceptible to degradation through several pathways, with hydrolysis being the

most prominently documented. Abiotic and biotic processes contribute to its transformation in

both soil and water environments.

Hydrolysis in Water
The primary degradation pathway for Chlorthion in aqueous environments is hydrolysis. This

process involves the cleavage of the phosphate ester bond, leading to the formation of less
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complex and generally less toxic compounds. The reaction is significantly influenced by

temperature.[1]

The main products of Chlorthion hydrolysis are:

Dimethyl thiophosphate[1]

3-chloro-4-nitrophenol[1]

A minor hydrolysis pathway also exists, involving oxidation to the phosphate analogue

(Chloroxon) followed by hydrolysis to phosphoric acid and 3-chloronitrophenol.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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